methyl N-{[(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]acetyl}isoleucinate

• IUPAC Name: methyl 3-methyl-2-[[2-(2-methyl-4-oxo-3-phenoxychromen-7-yl)oxyacetyl]amino]pentanoate
• InChI: InChI=1S/C25H27NO7/c1-5-15(2)22(25(29)30-4)26-21(27)14-31-18-11-12-19-20(13-18)32-16(3)24(23(19)28)33-17-9-7-6-8-10-17/h6-13,15,22H,5,14H2,1-4H3,(H,26,27)
• InChI Key: INHLEPFAIVAOTD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C(=O)OC)NC(=O)COC1=CC2=C(C=C1)C(=O)C(=C(O2)C)OC3=CC=CC=C3
• Molecular Formula: C25H27NO7
• Molecular Weight: 453.5 g/mol

Description

The compound “methyl N-{[(2-methyl-4-oxo-3-phenoxy-4H-chromen-7-yl)oxy]acetyl}isoleucinate” is a complex organic molecule. It contains a chromen-7-yl group, which is a common structure in many natural products, particularly flavonoids. The compound also contains an acetyl group and an isoleucinate group, which are common in various biological molecules.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The chromen-7-yl group would likely contribute to the compound’s aromaticity, while the acetyl and isoleucinate groups could potentially participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the nature of its functional groups. For example, its solubility would likely be influenced by the presence of the isoleucinate group, which could potentially form hydrogen bonds with water molecules.

Mechanism of Action

The mechanism of action of this compound is not clear without specific studies. If this compound has biological activity, it could potentially interact with various enzymes or receptors in the body, but this is purely speculative without further information.

Safety and Hazards

Without specific toxicity data or safety studies on this compound, it’s difficult to provide a detailed safety and hazard analysis. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could potentially involve detailed studies of its synthesis, its physical and chemical properties, and any potential biological activity. Such studies could provide valuable information about this compound and its potential applications.